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Compound of Interest

Compound Name: 5-Chloro-2-iodopyrimidine
CAS No.: 874676-81-0
Cat. No.: B1415080
Get Quote
. J

CAS Number: 874676-81-0
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Chloro-2-
iodopyrimidine, a key building block in the synthesis of biologically active molecules. This
document details its chemical properties, synthesis, and significant applications in medicinal
chemistry, with a focus on its role in the development of kinase inhibitors and other therapeutic
agents. Experimental protocols, quantitative data, and logical workflows are presented to assist
researchers in its effective utilization.

Core Chemical and Physical Properties

5-Chloro-2-iodopyrimidine is a halogenated pyrimidine derivative that serves as a versatile
intermediate in organic synthesis.[1][2] Its distinct chemical reactivity is attributed to the
presence of both a chloro and an iodo substituent on the pyrimidine ring.[3]
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Property Value Reference
CAS Number 874676-81-0 [4]
Molecular Formula C4H2CIIN2 [4]
Molecular Weight 240.43 g/mol [4]
Appearance Solid (4]
InChi Key BWDLBDLGVMLSCS- 4]

UHFFFAOYSA-N

SMILES Clclenc(l)ncl [4]

Synthesis of 5-Chloro-2-iodopyrimidine

A common and efficient method for the synthesis of 5-Chloro-2-iodopyrimidine involves the
reaction of a dichloropyrimidine with hydroiodic acid.[1][2]

Experimental Protocol:

A flask is charged with 57% hydroiodic acid (48 ml) and subsequently cooled to 0°C in an ice-
salt bath.[1][2] Dichloropyrimidine (6 g) is then added to the cooled mixture. The resulting
yellow suspension is stirred for 4 hours. Following the reaction period, the suspension is
carefully treated with a potassium carbonate solution (32 g in 60 ml of water). The resulting
pale yellow solid is collected by filtration, washed with water, and dried to yield 5-Chloro-2-
iodopyrimidine.[1][2]
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Figure 1. Synthetic workflow for 5-Chloro-2-iodopyrimidine.
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Applications in Medicinal Chemistry

5-Chloro-2-iodopyrimidine is a valuable precursor in the synthesis of a wide range of
biologically active molecules, including kinase inhibitors, antiviral agents, and herbicides.[1][2]
Its utility stems from the differential reactivity of the chloro and iodo substituents, allowing for
selective functionalization through various cross-coupling and nucleophilic substitution
reactions.[3]

Synthesis of GPR119 Agonists

A notable application of 5-Chloro-2-iodopyrimidine is in the synthesis of GPR119 agonists,
which are being investigated as potential treatments for type 2 diabetes.[5] One such example
is the synthesis of BMS-903452, a clinical candidate.[5]

The synthesis of the target molecule involves the coupling of a piperidine intermediate with 5-
Chloro-2-iodopyrimidine.[5] The piperidine hydrochloride salt is reacted with 5-Chloro-2-
iodopyrimidine in dimethylformamide (DMF) in the presence of diisopropylethylamine
(DIPEA).[5] This reaction proceeds via a nucleophilic aromatic substitution, where the
piperidine nitrogen displaces the iodo group on the pyrimidine ring.

[S—ChIoro—2—iodopyrimidine)
[Piperidine Intermediate (45)j—>

Nucleophilic Aromatic
Substitution

BMS-903452 (42)
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Figure 2. Synthesis of a GPR119 agonist using 5-Chloro-2-iodopyrimidine.

Potential in Kinase Inhibitor Synthesis
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The pyrimidine scaffold is a common feature in many kinase inhibitors. 5-Chloro-2-
iodopyrimidine serves as an important starting material for the synthesis of these inhibitors
due to the ability to perform selective cross-coupling reactions, such as the Suzuki-Miyaura
coupling, at the 2-position (iodine) and nucleophilic aromatic substitution at the 5-position
(chlorine). This allows for the introduction of various aryl and amino groups, which are often
crucial for binding to the kinase active site.

A general strategy for the synthesis of pyrimidine-based kinase inhibitors from 5-Chloro-2-
iodopyrimidine involves a two-step process:

e Suzuki-Miyaura Coupling: The iodine at the 2-position is more reactive towards palladium-
catalyzed cross-coupling reactions. An aryl or heteroaryl boronic acid can be coupled at this
position to introduce a key pharmacophore.

» Nucleophilic Aromatic Substitution: The chlorine at the 5-position can then be displaced by a
variety of nucleophiles, typically amines, to complete the synthesis of the target kinase
inhibitor.

Nucleophilic Aromatic
Substitution (Amine)

5-Chloro-2-iodopyrimidine Kinase Inhibitor

Suzuki-Miyaura Coupling
(Arylboronic acid, Pd catalyst)

2-Aryl-5-chloropyrimidine
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Figure 3. General workflow for kinase inhibitor synthesis.

Quantitative Data Summary

The following table summarizes key quantitative data related to the synthesis and reactions of
5-Chloro-2-iodopyrimidine.
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. Starting .
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Note: Specific yield data for the synthesis of 5-Chloro-2-iodopyrimidine and its subsequent
reaction to form BMS-903452 were not provided in the cited sources. Researchers should
optimize these reactions to determine the expected yields in their specific laboratory settings.

Conclusion

5-Chloro-2-iodopyrimidine is a highly valuable and versatile building block for the synthesis of
complex organic molecules with significant biological activity. Its well-defined reactivity allows
for the strategic and selective introduction of various functional groups, making it an essential
tool for researchers in drug discovery and development, particularly in the pursuit of novel
kinase inhibitors and other therapeutic agents. The experimental protocols and workflows
provided in this guide serve as a foundation for the practical application of this important
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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